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Introduction
Naphthalene acetic acid (NAA) is a synthetic auxin, a class of plant hormones that play a

crucial role in regulating various aspects of plant growth and development. As a plant growth

regulator, NAA is widely utilized in agriculture and horticulture to manipulate physiological

processes to improve crop yield and quality. Its applications include preventing premature

flower and fruit drop, inducing rooting in cuttings, and thinning of fruit. These application notes

provide a comprehensive overview of the use of foliar-applied NAA to enhance crop yield,

detailing its mechanism of action, experimental protocols, and a summary of its effects on

various crops.

Mechanism of Action
NAA, like other auxins, influences plant growth by modulating gene expression. The primary

mechanism of auxin action is mediated through the SCF(TIR1/AFB)-Aux/IAA-ARF nuclear

signaling pathway.[1][2]

Perception: NAA is perceived by a co-receptor complex formed by the TRANSPORT

INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) proteins and an

Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor protein.[2][3]
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Signal Transduction: The binding of NAA to this co-receptor complex targets the Aux/IAA

repressor for ubiquitination by the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex and

subsequent degradation by the 26S proteasome.[4]

Response: The degradation of the Aux/IAA repressor relieves the repression of AUXIN

RESPONSE FACTORs (ARFs), which are transcription factors. ARFs can then bind to auxin-

responsive elements (AuxREs) in the promoters of target genes, activating or repressing

their transcription. This modulation of gene expression leads to various physiological

responses, including cell elongation, division, and differentiation, which ultimately impact fruit

development and retention.[2][4]

One of the key effects of NAA in enhancing crop yield is its ability to prevent the formation of

the abscission layer at the base of the flower or fruit stalk, thereby reducing premature drop.[5]
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Protocol 1: Foliar Application of NAA on Tomato
(Solanum lycopersicum)
This protocol is adapted from studies investigating the effect of NAA on tomato yield.[6][7]

1. Experimental Design:

The experiment should be laid out in a Randomized Block Design (RBD) with at least three

replications.[7]

Each treatment plot should consist of a specified number of plants (e.g., 10-20 plants).

2. Plant Material and Growth Conditions:

Use a consistent tomato cultivar (e.g., 'Marmande' or 'Kashi Vishesh').[6]

Raise seedlings in a nursery and transplant them to the main field at a specific age (e.g., 25-

30 days old).[7]

Maintain standard agronomic practices for fertilization, irrigation, and pest control throughout

the experiment.

3. Preparation of NAA Solutions:

Prepare a stock solution of NAA (e.g., 1000 ppm) by dissolving a known weight of NAA in a

small amount of ethanol or 1N NaOH and then diluting with distilled water.

From the stock solution, prepare working solutions of desired concentrations (e.g., 10, 20,

30, 40, 50 ppm).[8]

A control treatment with a water spray (containing the same amount of solvent if used)

should be included.

A non-ionic surfactant (e.g., Tween-80 at 0.01%) can be added to the spray solution to

ensure uniform coverage.[6]

4. Foliar Application:
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Apply the NAA solutions as a fine mist to the foliage of the tomato plants until runoff.

The timing of application is critical. Common application times include:

At the flowering stage.[6]

Multiple sprays at specific intervals after transplanting (e.g., 30, 45, and 60 days after

transplanting).[7]

5. Data Collection:

Fruit Set (%): Tag a specific number of flower clusters at the time of spraying and count the

number of flowers and the number of fruits that develop from them. Calculate the percentage

of fruit set.

Fruit Drop (%): Monitor the tagged flower clusters and count the number of flowers/fruits that

drop.

Yield Parameters: At harvest, record the following for each treatment:

Number of fruits per plant.

Average fruit weight (g).

Total fruit yield per plant (kg).

Total fruit yield per unit area (e.g., t/ha).[7]

6. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for the

experimental design (RBD).

Use a suitable post-hoc test (e.g., Tukey's HSD) to compare the treatment means at a

specified significance level (e.g., p < 0.05).

Data Presentation: Effects of NAA on Crop Yield
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The following tables summarize the quantitative data from various studies on the foliar

application of NAA on different crops.

Table 1: Effect of Foliar Application of NAA on Tomato Yield Parameters

Treatment
(NAA
Concentration)

Number of
Fruits per
Plant

Average Fruit
Weight (g)

Fruit Yield per
Plant (kg)

Reference

Control (0 ppm) 25.3 70.2 1.78

25 ppm 28.9 74.5 2.15

50 ppm 32.7 78.9 2.58

75 ppm 38.1 84.3 3.21 [7]

100 ppm 35.2 81.5 2.87

Table 2: Effect of Foliar Application of NAA on Mung Bean (Vigna radiata) Yield Parameters

Treatment
(NAA
Concentrati
on)

Number of
Pods per
Plant

Number of
Seeds per
Pod

100-Seed
Weight (g)

Seed Yield
per Plant
(g)

Reference

Control (0

ppm)
35.6 8.1 3.1 9.8

Mishra et al.

(2020)

50 ppm 40.2 8.5 3.3 11.5
Mishra et al.

(2020)

100 ppm 45.8 8.9 3.5 13.7
Mishra et al.

(2020)

150 ppm 48.9 9.2 3.6 15.1
Mishra et al.

(2020)

Table 3: Effect of Foliar Application of NAA on Chilli (Capsicum annuum) Yield Parameters
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Treatment
(NAA
Concentration)

Number of
Fruits per
Plant

Fruit Weight
(g)

Fruit Yield
(q/ha)

Reference

Control (No

PGR)
98.5 2.8 210.5 [4]

20 ppm 133.6 3.7 292.5 [4]

Table 4: Effect of NAA on Citrus Fruit Drop and Yield

Crop / Cultivar
NAA
Concentration

Reduction in
Fruit Drop (%)

Increase in
Fruit Retention
(%)

Reference

Sweet Orange

'Jaffa'
20 ppm - 15.8

Navel Orange 100-400 mg·L⁻¹ 31-88 - [9]

Table 5: Effect of NAA on Cotton Yield Parameters

Treatment
Number of
Bolls per Plant

Boll Weight (g)
Seed Cotton
Yield ( kg/ha )

Reference

Control (RDF

only)
14.9 3.25 1850 [10]

RDF + NAA 40

ppm + DAP 2%
19.3 4.01 2350 [10]

Conclusion
Foliar application of naphthalene acetic acid is a potent tool for enhancing the yield of a wide

range of crops. By preventing premature abscission of flowers and fruits and promoting fruit

development, NAA can significantly increase the number of harvestable fruits and overall yield.

The optimal concentration and timing of application are critical factors that need to be

determined for each specific crop and growing condition to maximize the benefits. The
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protocols and data presented here provide a foundation for researchers and professionals to

design and conduct experiments to optimize the use of NAA in their specific contexts. Further

research into the molecular intricacies of NAA action and its interaction with other plant growth

regulators and environmental factors will continue to refine its application for sustainable crop

production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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